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Compound of Interest

Compound Name: Silicon chrome

Cat. No.: B224754

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling materials like silicon chrome. This document provides
comprehensive, procedural guidance on the necessary personal protective equipment (PPE),
safe handling protocols, and disposal plans for silicon chrome to foster a secure research
environment.

Quantitative Safety Data

The following table summarizes the key quantitative safety data for silicon chrome, compiled
from various safety data sheets. This information is critical for risk assessment and the
implementation of appropriate safety controls.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b224754?utm_src=pdf-interest
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Source(s)

Occupational Exposure Limits
(OSHA PEL)

Silicon (Total Dust): 15 mg/m3
(8-hour TWA) Silicon
(Respirable Fraction): 5 mg/m3
(8-hour TWA) Chromium
Metal: 1 mg/m3

[1](21[3]

Occupational Exposure Limits
(NIOSH REL)

Silicon (Total Dust): 10 mg/m?
(10-hour TWA) Silicon
(Respirable Fraction): 5 mg/m3
(10-hour TWA)

[4]115]

Occupational Exposure Limits
(ACGIH TLV)

Silicon (Inhalable): 10 mg/m3

Chromium Metal: 0.5 mg/m?3

[1](2]

Acute Toxicity (Oral LD50)

Silicon: 3160 mg/kg (Rat) Iron:
984 mg/kg (Rat) Nickel: >9000
mg/kg (Rat)

[3]4]

Physical Properties

Physical State: Solid
Appearance: Metallic gray
Specific Gravity: 3.75 g/cm3
Melting Point: 1410°C (Silicon)

[3][6]

Hazard Classifications

Health Hazards: Skin
Sensitization (Category 1),
Carcinogenicity (Suspected,
Category 2 via inhalation)
Physical Hazards: Flammable

solid (as powder)

[2]4]

Experimental Protocol: Safe Handling of Silicon
Chrome in a Laboratory Setting

This protocol outlines the step-by-step procedure for safely handling silicon chrome, from

preparation to disposal, in a research environment.

Pre-Handling Preparations
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e Risk Assessment: Conduct a thorough risk assessment for the specific experiment,
considering the quantity of silicon chrome to be used and the nature of the procedure.

o Safety Data Sheet (SDS) Review: Before commencing any work, all personnel involved must
read and understand the SDS for silicon chrome.[4][7][8]

» Engineering Controls: Ensure that a certified chemical fume hood or a glove box is available
and functioning correctly.[4] Local exhaust ventilation is crucial to minimize dust exposure.[5]
Eyewash stations and safety showers must be readily accessible.[7]

o Personal Protective Equipment (PPE) Inspection: All required PPE must be inspected for
integrity before use.

Required Personal Protective Equipment (PPE)
Based on the potential hazards of silicon chrome, the following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face
shield should be worn in addition to goggles when there is a splash hazard.[4]

o Skin and Body Protection:

o Gloves: Wear appropriate protective gloves, such as nitrile rubber, to prevent skin contact.

[2]
o Lab Coat/Clothing: A lab coat or protective clothing that covers the arms is required.[2][7]

» Respiratory Protection: If engineering controls do not maintain exposure below the
occupational limits, or if dust is generated, a NIOSH/MSHA-approved respirator (e.g., N95)
must be used.[2][7]

Handling Procedure

o Work Area Preparation: Designate a specific area for handling silicon chrome, preferably
within a fume hood, to contain any potential spills.

o Material Dispensing:
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o Handle silicon chrome in a manner that minimizes dust generation.[4] Avoid actions such
as shaking or crushing the material in an open environment.

o If weighing the powder, do so within the fume hood or a ventilated enclosure.

e During the Experiment:

[e]

Avoid contact with skin, eyes, and clothing.[7]

o

Do not eat, drink, or smoke in the laboratory.

[¢]

Keep containers of silicon chrome tightly closed when not in use.[7]

[¢]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and
bases.[4][7]

Post-Handling Procedures

o Decontamination:

o Clean the work area thoroughly after handling is complete. Use a vacuum with a HEPA
filter for cleaning up any dust; do not use compressed air.[2][5]

o Wipe down surfaces with a damp cloth to collect any remaining particles.

e Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[5]

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE in the appropriate waste stream.

Disposal Plan

Proper disposal of silicon chrome waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Waste Collection:
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o Collect all silicon chrome waste, including contaminated consumables (e.g., gloves,
wipes), in a dedicated, clearly labeled, and sealed container.[7]

o Do not mix silicon chrome waste with other chemical waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) department.

o Waste Disposal:

o Dispose of silicon chrome waste in accordance with all applicable federal, state, and
local regulations.[4]

o Due to its chromium content, it may be classified as a hazardous waste under EPA
regulations (e.g., D007 for chromium).[4]

o Contact your institution's EHS department for specific guidance on hazardous waste
disposal procedures.

Logical Workflow for Handling Silicon Chrome

The following diagram illustrates the logical progression of steps for the safe handling of
silicon chrome in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA1215118&productDescription=CHROMIUM+SILICIDE+99%2B%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://tsapps.nist.gov/srmext/msds/689-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/689-MSDS.pdf
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

1. Conduct Risk Assessment

l

2. Review Safety Data Sheet

'

3. Verify Engineering Controls
(Fume Hood, Eyewash)

'

4. Inspect Personal Protective Equipment

Handling Procedure

5. Don Appropriate PPE

l

6. Prepare Designated Work Area

l

7. Handle Silicon Chrome
(Minimize Dust)

Post-Handling & Disposal

8. Decontaminate Work Area

l

9. Remove and Dispose of PPE

l

10. Wash Hands Thoroughly

'

11. Dispose of Waste
(Follow EHS Guidelines)
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Caption: A flowchart outlining the key procedural steps for the safe handling of silicon chrome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Silicon Chrome]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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